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Cat. No.: B8347813

Get Quote

Introduction

19-Norandrosterone (19-NA) is the principal urinary metabolite of the anabolic androgenic

steroid nandrolone (19-nortestosterone) and its precursors.[1] Its detection is a key indicator of

the illicit use of these substances in sports anti-doping control and is also relevant in clinical

and forensic toxicology. While 19-Norandrosterone can be produced endogenously at very low

concentrations, particularly during pregnancy, elevated levels are indicative of exogenous

administration.[1][2] Gas Chromatography-Mass Spectrometry (GC-MS) is a robust and widely

adopted technique for the definitive identification and quantification of 19-NA in urine.[3] This

protocol requires a multi-step sample preparation procedure involving hydrolysis, extraction,

and chemical derivatization to ensure the analyte is suitable for GC-MS analysis.[3][4]

This document provides a detailed protocol for the analysis of 19-NA in human urine using GC-

MS, intended for researchers, scientists, and professionals in drug development and testing.
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The quantitative analysis of 19-Norandrosterone in urine by GC-MS follows a structured

workflow. Since 19-NA is excreted predominantly as a glucuronide conjugate, the first step is

an enzymatic hydrolysis to liberate the free steroid.[5][6] This is followed by a liquid-liquid

extraction to isolate the analyte from the complex urine matrix. To enhance volatility and

thermal stability for gas chromatography, the extracted analyte undergoes a two-step

derivatization process: methoximation of the keto group followed by silylation of the hydroxyl

group.[7][8] The resulting derivative is then separated on a gas chromatographic column and

detected by a mass spectrometer, often operating in Selected Ion Monitoring (SIM) mode for

enhanced sensitivity and specificity. Quantification is achieved using an isotope dilution method

with a deuterated internal standard.[3]

Materials and Reagents
Standards: 19-Norandrosterone, 19-Norandrosterone-d4 glucuronide (internal standard).

Enzymes: β-glucuronidase from E. coli or Helix pomatia.[5][7]

Buffers: Phosphate buffer (0.8 M, pH 7), Carbonate buffer (20%).[5]

Extraction Solvents: tert-Butyl methyl ether (TBME) or n-pentane (HPLC grade).[5][6]

Derivatization Reagents:

Methoxyamine hydrochloride (MOX) in pyridine (20 mg/mL).[8][9]

N-Methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA) with 1% Trimethylchlorosilane

(TMCS).[8]

Other: Anhydrous sodium sulfate, nitrogen gas (high purity), autosampler vials with inserts.

Experimental Protocol
Step 1: Sample Preparation

Sample Aliquoting: Pipette 5 mL of urine into a screw-cap glass tube.

Internal Standard Spiking: Add a known amount of 19-Norandrosterone-d4 glucuronide

internal standard to each sample, calibrator, and quality control.[3]
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Hydrolysis:

Add 1 mL of phosphate buffer (pH 7) to the urine.[5]

Add 50 µL of β-glucuronidase solution.[5]

Vortex briefly and incubate in a water bath at 55-60°C for 1 hour.[5]

Allow the sample to cool to room temperature.

Liquid-Liquid Extraction (LLE):

Adjust the sample pH to 9-10 using carbonate buffer.[5]

Add 10 mL of TBME.[5]

Cap the tube and vortex or mechanically shake for 10-15 minutes.

Centrifuge at 3000 rpm for 5 minutes to separate the layers.

Transfer the upper organic layer (TBME) to a clean glass tube.

Drying and Evaporation:

Pass the organic extract through a small column of anhydrous sodium sulfate to remove

residual water.

Evaporate the solvent to complete dryness under a gentle stream of nitrogen gas at 40-

50°C.

Step 2: Derivatization
This two-step process converts the analyte into a more volatile and thermally stable form for

GC analysis.[4][9]

Methoximation:

Add 50 µL of methoxyamine HCl in pyridine to the dried residue.[9]
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Cap the vial and heat at 80°C for 1 hour.[8]

Allow the sample to cool to room temperature.

Silylation:

Add 80 µL of MSTFA + 1% TMCS to the vial.[8]

Cap tightly and heat at 100°C for 1 hour.[8]

After cooling, transfer the derivatized sample to a GC vial with a micro-insert for analysis.

Step 3: GC-MS Instrumental Analysis
The following parameters serve as a typical starting point and should be optimized for the

specific instrument used.
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Parameter Recommended Setting

Gas Chromatograph

GC Column
DB-5MS (or equivalent), 30 m x 0.25 mm ID,

0.25 µm film thickness[10]

Carrier Gas Helium at a constant flow of 1.2 mL/min[11][12]

Injector Temperature 280°C

Injection Mode Splitless (1 µL injection volume)[11]

Oven Program
Initial 120°C, ramp at 20°C/min to 240°C, then

ramp at 10°C/min to 310°C, hold for 5 min[10]

Mass Spectrometer

Ionization Mode Electron Impact (EI) at 70 eV[10][12]

Ion Source Temp. 230°C

Transfer Line Temp. 290°C

Detection Mode Selected Ion Monitoring (SIM)

Ions to Monitor

For Methoxime-TMS derivative: m/z 256, 346

(Quantifier/Qualifier for 19-NA); m/z 258, 348 for

d4-IS[7]

Step 4: Data Analysis and Quantification
Peak Identification: Identify the peaks for 19-NA and the internal standard based on their

retention times and the presence of the characteristic ions.

Calibration Curve: Prepare a series of calibration standards and process them alongside the

unknown samples. Construct a calibration curve by plotting the ratio of the analyte peak area

to the internal standard peak area against the concentration.

Quantification: Determine the concentration of 19-NA in the unknown samples by

interpolating their peak area ratios from the calibration curve.
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Quantitative Data Summary
The performance of analytical methods for 19-Norandrosterone can vary based on the specific

instrumentation and protocol details. The table below summarizes typical quantitative

parameters reported in the literature.

Parameter Value Method Reference

Limit of Quantification

(LOQ)
2 ng/mL GC-C-IRMS [6]

Quantifiable

Concentration
> 20 ng/mL GC-MS [7]

Linearity (R²) > 0.99 LC-MS/MS [13]

Accuracy (Recovery) 80-120%
LC-MS/MS & GC-

MS/MS
[11]

Precision (%RSD) < 15%
LC-MS/MS & GC-

MS/MS
[11]

Visualized Workflows
The following diagrams illustrate the experimental workflow and the logical relationships

between the analytical phases.
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Sample Preparation

Derivatization

Instrumental Analysis

Data Processing

1. Urine Sample Collection
(e.g., 5 mL)

2. Spike with Internal Standard
(e.g., 19-NA-d4)

3. Enzymatic Hydrolysis
(β-glucuronidase, 55°C, 1 hr)

4. Liquid-Liquid Extraction
(e.g., TBME or n-pentane)

5. Evaporation to Dryness

6. Methoximation
(Methoxyamine HCl, 80°C, 1 hr)

7. Silylation
(MSTFA + 1% TMCS, 100°C, 1 hr)

8. GC Injection

9. Chromatographic Separation
(e.g., DB-5MS column)

10. MS Detection
(EI, SIM Mode)

11. Peak Integration

12. Quantification
(Calibration Curve)

13. Final Report
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Caption: Experimental workflow for GC-MS analysis of 19-Norandrosterone in urine.
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Caption: Logical relationship of the analytical phases for 19-NA determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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